1-Bromo-2-ethoxy-3,4-difluoro-5-iodobenzene

• IUPAC Name: 1-bromo-2-ethoxy-3,4-difluoro-5-iodobenzene
• InChI: InChI=1S/C8H6BrF2IO/c1-2-13-8-4(9)3-5(12)6(10)7(8)11/h3H,2H2,1H3
• InChI Key: LGPQZHURZFHCLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1Br)I)F)F
• Molecular Formula: C8H6BrF2IO
• Molecular Weight: 362.94 g/mol

Description

1-Bromo-2-ethoxy-3,4-difluoro-5-iodobenzene is a chemical compound with the molecular formula C8H6BrF2IO. It has a molecular weight of 362.94. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H6BrF2IO/c1-2-13-8-4(9)3-5(12)6(10)7(8)11/h3H,2H2,1H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

1-Bromo-2-ethoxy-3,4-difluoro-5-iodobenzene has been studied for its potential applications in a variety of scientific research fields. In biochemistry, it has been used as a reagent in the synthesis of various organic compounds, such as polymers, polysaccharides, and amino acids. In physiology, it has been studied for its potential use as a drug delivery system and as a contrast agent for MRI imaging. Additionally, this compound has been studied for its potential use in the synthesis of polymers, polysaccharides, and amino acids, as well as for its potential as a catalyst for the synthesis of organic compounds.

Mechanism of Action

Mode of Action

As a halogenated aromatic compound, it may participate in various types of chemical reactions. For example, bromine and iodine atoms can be replaced by nucleophiles in nucleophilic aromatic substitution reactions .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 1-Bromo-2-ethoxy-3,4-difluoro-5-iodobenzene . For instance, factors such as temperature, pH, and the presence of other chemicals can affect its reactivity and stability. The compound is typically stored at temperatures between 2-8°C .

Advantages and Limitations for Lab Experiments

1-Bromo-2-ethoxy-3,4-difluoro-5-iodobenzene has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it an attractive reagent for the synthesis of organic compounds. Additionally, it is relatively stable and has a low toxicity, which makes it a safe reagent for laboratory use. However, this compound is also relatively expensive, which can limit its use in laboratory experiments. Additionally, its low solubility can make it difficult to work with in some laboratory experiments.

Future Directions

1-Bromo-2-ethoxy-3,4-difluoro-5-iodobenzene has potential applications in a variety of scientific research fields. In biochemistry, it could be used to develop new synthetic methods for the synthesis of organic compounds, as well as to study the mechanism of action of enzymes and other proteins. In physiology, it could be used to develop new drug delivery systems and contrast agents for MRI imaging. Additionally, it could be used to study the effects of environmental pollutants on cell metabolism, as well as to develop new methods for the synthesis of polymers and polysaccharides. Finally, it could be used to study the effects of this compound on gene expression and its potential use as a catalyst for the synthesis of organic compounds.

Synthesis Methods

1-Bromo-2-ethoxy-3,4-difluoro-5-iodobenzene is synthesized via a two-step process that involves the reaction of bromoethanol with a difluorobenzene derivative. In the first step, bromoethanol is reacted with a difluorobenzene derivative in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form a bromoethoxy-difluorobenzene derivative. In the second step, this bromoethoxy-difluorobenzene derivative is then reacted with iodine in the presence of a base to form this compound.

Safety and Hazards

This compound is associated with several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do (P305+P351+P338).